Iron sorbitol
Iron sorbitol
Brand Name:
Vulcanchem
CAS No.:
1338-16-5
VCID:
VC20973338
InChI:
InChI=1S/C6H8O7.C6H14O6.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;7-1-3(9)5(11)6(12)4(10)2-8;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3-12H,1-2H2;/q;;+3/p-3/t;3-,4+,5-,6-;/m.1./s1
SMILES:
C(C(C(C(C(CO)O)O)O)O)O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Fe+3]
Molecular Formula:
C12H19FeO13
Molecular Weight:
427.12 g/mol
Iron sorbitol
CAS No.: 1338-16-5
Cat. No.: VC20973338
Molecular Formula: C12H19FeO13
Molecular Weight: 427.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1338-16-5 |
|---|---|
| Molecular Formula | C12H19FeO13 |
| Molecular Weight | 427.12 g/mol |
| IUPAC Name | (2R,3R,4R,5S)-hexane-1,2,3,4,5,6-hexol;2-hydroxypropane-1,2,3-tricarboxylate;iron(3+) |
| Standard InChI | InChI=1S/C6H8O7.C6H14O6.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;7-1-3(9)5(11)6(12)4(10)2-8;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3-12H,1-2H2;/q;;+3/p-3/t;3-,4+,5-,6-;/m.1./s1 |
| Standard InChI Key | WNDUPUMWHYAJOR-SADXPQEKSA-K |
| Isomeric SMILES | C([C@H]([C@H]([C@@H]([C@H](CO)O)O)O)O)O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Fe+3] |
| SMILES | C(C(C(C(C(CO)O)O)O)O)O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Fe+3] |
| Canonical SMILES | C(C(C(C(C(CO)O)O)O)O)O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Fe+3] |
| Colorform | Brown colloidal solution |
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